Cas no 2411288-08-7 (7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene)

• Product Name: 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene
• CAS No: 2411288-08-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5355226
• Update Time: 2025-06-15

7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene Chemical and Physical Properties

Names and Identifiers

• 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene
• 7-[(oxiran-2-yl)methoxy]-3,4-dihydro-1H-2-benzopyran
• Z3991576695

• Inchi： 1S/C12H14O3/c1-2-11(14-7-12-8-15-12)5-10-6-13-4-3-9(1)10/h1-2,5,12H,3-4,6-8H2
• InChI Key： CSCREUBGBWEMCZ-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC2CCOCC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 1.3
• Topological Polar Surface Area: 31

Additional information on 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene

Research Brief on 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene (CAS: 2411288-08-7)

7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene (CAS: 2411288-08-7) is a synthetic organic compound with potential applications in medicinal chemistry and drug development. Recent studies have focused on its unique structural features, which include an oxirane (epoxide) ring and a dihydroisochromene scaffold. These moieties are known for their reactivity and biological activity, making this compound a promising candidate for further investigation in the context of therapeutic agent design.

Recent research has explored the synthesis and characterization of 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene, with particular emphasis on its potential as a building block for more complex molecules. The compound's epoxide ring is of significant interest due to its ability to undergo ring-opening reactions, which can be leveraged to introduce diverse functional groups. This property is particularly valuable in the development of targeted drug delivery systems and prodrugs.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the compound's reactivity with various nucleophiles, demonstrating its utility in the synthesis of novel derivatives. The study highlighted the compound's stability under physiological conditions, suggesting its potential for in vivo applications. Furthermore, preliminary biological assays indicated moderate activity against certain cancer cell lines, warranting further exploration of its mechanism of action.

Another key area of research has been the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. A recent preprint on bioRxiv reported that 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene exhibited selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that the compound could serve as a lead structure for the development of new anti-inflammatory agents.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-(Oxiran-2-ylmethoxy)-3,4-dihydro-1H-isochromene (CAS: 2411288-08-7) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should aim to elucidate its full therapeutic potential and address current limitations to pave the way for its development into a viable drug candidate.